Cas no 2138186-37-3 (Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro-)

• Product Name: Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro-
• CAS No: 2138186-37-3
• MF: C₇H₉BrClNS
• MW: 254.575058698654
• CID: 5289238
• Update Time: 2025-05-20

Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro-

• Inchi： 1S/C7H9BrClNS/c1-5(3-8)2-6-7(9)11-4-10-6/h4-5H,2-3H2,1H3
• InChI Key： FEFXLAUPZZJXTG-UHFFFAOYSA-N
• SMILES： S1C(Cl)=C(CC(C)CBr)N=C1

Additional information on Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro-

Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro-

Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro- is a heterocyclic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound, identified by the CAS number 2138186-37-3, belongs to the thiazole family, which is characterized by a five-membered ring containing sulfur and nitrogen atoms. The presence of substituents such as bromine and chlorine at specific positions on the thiazole ring imparts distinct chemical properties, making it a valuable molecule for various applications.

The synthesis of Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro- involves a series of carefully designed reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring high yield and purity. One notable approach involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining product quality. This compound can be synthesized through a multi-step process that includes nucleophilic substitution, oxidation, and cyclization reactions. The incorporation of bromine and chlorine substituents is achieved through precise halogenation techniques, ensuring the desired regioselectivity.

Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro- exhibits interesting electronic properties due to its heterocyclic nature. The sulfur atom in the thiazole ring contributes to its aromaticity and stability, while the electronegative substituents (bromine and chlorine) enhance its reactivity. This makes it an excellent candidate for use in electronic materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that this compound can be incorporated into thin-film transistor (TFT) devices, showcasing its potential in next-generation electronic applications.

In addition to its electronic applications, Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro- has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere for other heterocyclic compounds makes it a valuable tool in drug design. Researchers have explored its potential as an inhibitor of various enzymes, including kinases and proteases. Preliminary results indicate that this compound exhibits moderate inhibitory activity against certain targets, warranting further investigation into its therapeutic potential.

The environmental impact of Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro- has also been a topic of interest. Studies on its biodegradation pathways have revealed that it undergoes rapid transformation under aerobic conditions, minimizing its persistence in the environment. This is particularly important given the increasing emphasis on sustainable chemistry and green manufacturing practices.

In conclusion, Thiazole, 4-(3-bromo-2-methylpropyl)-5-chloro- is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application development, positions it as a key molecule for future innovations in materials science and medicinal chemistry.